bis(4-aminobutyl)(methyl)amine

• CAS No.: 127171-38-4
• Molecular Formula: C9H23N3
• Molecular Weight: 173.3

Description

Bis(4-aminobutyl)(methyl)amine is a tertiary aliphatic amine characterized by a central nitrogen atom bonded to a methyl group and two 4-aminobutyl chains.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of bis(4-aminobutyl)(methyl)amine typically involves the reductive amination of appropriate aldehydes or ketones with amines. This method avoids the problem of multiple alkylations and provides a controlled way to produce the desired amine . The reaction conditions often include the use of reducing agents such as sodium cyanoborohydride or hydrogen in the presence of a catalyst .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reductive amination processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to achieve high purity and efficiency .

Chemical Reactions Analysis

Types of Reactions

Bis(4-aminobutyl)(methyl)amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or nitriles.

Reduction: It can be reduced to form simpler amines.

Substitution: The amine groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and alkyl halides for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amides, while substitution reactions can produce various alkylated derivatives .

Scientific Research Applications

Bis(4-aminobutyl)(methyl)amine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein interactions.

Medicine: Investigated for its potential use in drug development and as a therapeutic agent.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism by which bis(4-aminobutyl)(methyl)amine exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can form hydrogen bonds and electrostatic interactions with these targets, influencing their activity and function . The specific pathways involved depend on the context of its application, such as enzyme inhibition or receptor modulation .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural and functional differences between bis(4-aminobutyl)(methyl)amine and related compounds:

Compound	Structure	Key Features	Applications
This compound	Tertiary amine with methyl and two 4-aminobutyl groups	Enhanced steric bulk; potential for tailored reactivity due to methyl group	Likely used in epoxy curing or polymer synthesis (inferred from analogs)
Bis(4-aminobutyl)amine	Secondary amine with two 4-aminobutyl groups	Higher hydrophilicity; strong nucleophilicity	Epoxy resin curing agents, crosslinking in polymers
Bis(4-chlorophenyl)methyl(methyl)amine	Tertiary amine with methyl and two 4-chlorophenyl groups	Electron-withdrawing Cl substituents; enhanced chemical stability	Pharmaceuticals (antimicrobial/antiproliferative applications)
N,N'-Bis((1H-pyrazol-1-yl)methyl)amine	Secondary amine with two pyrazole-methyl groups	Heterocyclic pyrazole rings; strong coordination with transition metals	Ligand in coordination chemistry; anticancer research
4-Methoxy-2-methylbutan-1-amine	Primary amine with methoxy and methyl substituents	Polar methoxy group; moderate hydrophilicity	Drug development (CNS activity modulation)